Cas no 880148-36-7 (2H-1-Benzopyran-3,4,5,7-tetrol, 3,4-dihydro-2-(3,4,5-trihydroxyphenyl)-, (2R,3R,4R)-)

2H-1-Benzopyran-3,4,5,7-tetrol, 3,4-dihydro-2-(3,4,5-trihydroxyphenyl)-, (2R,3R,4R)- structure

880148-36-7 structure

Product Name:2H-1-Benzopyran-3,4,5,7-tetrol, 3,4-dihydro-2-(3,4,5-trihydroxyphenyl)-, (2R,3R,4R)-

CAS No:880148-36-7

Molecular Formula:C₁₅H₁₄O₈

Molecular Weight:322.266865253448

CID:5616173

2H-1-Benzopyran-3,4,5,7-tetrol, 3,4-dihydro-2-(3,4,5-trihydroxyphenyl)-, (2R,3R,4R)- Properties

Names and Identifiers

- 2H-1-Benzopyran-3,4,5,7-tetrol, 3,4-dihydro-2-(3,4,5-trihydroxyphenyl)-, (2R,3R,4R)-
- InChIKey： ZEACOKJOQLAYTD-RBSFLKMASA-N
- Inchi： 1S/C15H14O8/c16-6-3-7(17)11-10(4-6)23-15(14(22)13(11)21)5-1-8(18)12(20)9(19)2-5/h1-4,13-22H/t13-,14-,15-/m1/s1
- SMILES： [C@H]1(C2=CC(O)=C(O)C(O)=C2)OC2=CC(O)=CC(O)=C2[C@@H](O)[C@H]1O

Experimental Properties

Boiling Point: 634.0±55.0 °C(Predicted)
pka: 9.02±0.15(Predicted)
Density: 1.814±0.06 g/cm3(Predicted)

2H-1-Benzopyran-3,4,5,7-tetrol, 3,4-dihydro-2-(3,4,5-trihydroxyphenyl)-, (2R,3R,4R)- Synthesis

Synthetic Circuit 1

989-51-5

989-51-5

880148-36-7

880148-36-7

970-74-1

970-74-1

Reaction Conditions

1.1 Solvents: Methanol , Water ; 1 d, 27 °C

Reference

: Stereoselective oxidation at C-4 of flavans by the endophytic fungus Diaporthe sp. isolated from a tea plant

Agusta, Andria; Maehara, Shoji; Ohashi, Kazuyoshi; Simanjuntak, Partomuan; Shibuya, Hirotaka, Chemical & Pharmaceutical Bulletin, 2005, 53(12), 1565-1569

2H-1-Benzopyran-3,4,5,7-tetrol, 3,4-dihydro-2-(3,4,5-trihydroxyphenyl)-, (2R,3R,4R)- Raw materials

(-)-Epigallocatechin gallate

2H-1-Benzopyran-3,4,5,7-tetrol, 3,4-dihydro-2-(3,4,5-trihydroxyphenyl)-, (2R,3R,4R)- Preparation Products

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